Cas no 1805555-90-1 (6-Amino-2,3-bis(trifluoromethyl)mandelic acid)

• Product Name: 6-Amino-2,3-bis(trifluoromethyl)mandelic acid
• CAS No: 1805555-90-1
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4982873
• Update Time: 2025-05-21

6-Amino-2,3-bis(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-bis(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H7F6NO3/c11-9(12,13)3-1-2-4(17)5(7(18)8(19)20)6(3)10(14,15)16/h1-2,7,18H,17H2,(H,19,20)
• InChI Key： QKICVNSKUDTXJT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=C(C=1C(C(=O)O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6

Additional information on 6-Amino-2,3-bis(trifluoromethyl)mandelic acid

6-Amino-2,3-bis(trifluoromethyl)mandelic acid (CAS No. 1805555-90-1): Properties, Applications, and Market Insights

6-Amino-2,3-bis(trifluoromethyl)mandelic acid (CAS No. 1805555-90-1) is a specialized fluorinated organic compound with growing interest in pharmaceutical and agrochemical research. This compound belongs to the mandelic acid derivatives family, characterized by its unique trifluoromethyl groups and amino functionality, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery and material science applications.

The molecular structure of 6-Amino-2,3-bis(trifluoromethyl)mandelic acid features two trifluoromethyl groups at the 2 and 3 positions, along with an amino group at the 6 position of the aromatic ring. This arrangement creates a highly electron-deficient system, making it valuable for designing compounds with specific electronic properties. The presence of fluorine atoms enhances the molecule's lipophilicity and metabolic stability, key factors in medicinal chemistry applications.

Recent studies highlight the potential of 6-Amino-2,3-bis(trifluoromethyl)mandelic acid derivatives in developing novel enzyme inhibitors. The compound's ability to interact with biological targets through multiple binding modes makes it particularly interesting for addressing current challenges in drug-resistant pathogens, a hot topic in pharmaceutical research. Its structural features may contribute to the development of next-generation antimicrobial agents with improved efficacy.

In material science, 6-Amino-2,3-bis(trifluoromethyl)mandelic acid serves as a precursor for fluorinated polymers with enhanced thermal and chemical stability. These materials find applications in high-performance coatings and electronic components, addressing the growing demand for durable materials in extreme environments. The compound's unique properties align with current industry trends toward sustainable fluorochemicals with reduced environmental impact.

The synthesis of 6-Amino-2,3-bis(trifluoromethyl)mandelic acid typically involves multi-step processes starting from commercially available trifluoromethylated precursors. Recent advancements in green chemistry approaches have improved the yield and reduced the environmental footprint of its production. These developments respond to increasing regulatory pressures and industry demands for eco-friendly synthetic methods.

Market analysis indicates steady growth in demand for 6-Amino-2,3-bis(trifluoromethyl)mandelic acid, particularly from the pharmaceutical intermediates sector. The compound's versatility in creating diverse molecular architectures makes it valuable for structure-activity relationship studies. Current pricing trends reflect its specialized nature and the technical challenges associated with its synthesis and purification.

Quality control of 6-Amino-2,3-bis(trifluoromethyl)mandelic acid requires advanced analytical techniques, including HPLC and NMR spectroscopy. The compound's purity is critical for research applications, with most commercial suppliers offering material with ≥95% purity. Storage recommendations typically suggest protection from moisture and light to maintain stability over extended periods.

Future research directions for 6-Amino-2,3-bis(trifluoromethyl)mandelic acid include exploration of its chiral applications and potential in asymmetric synthesis. The compound's stereocenter offers opportunities for developing enantioselective processes, an area of significant interest in modern synthetic chemistry. These developments could expand its utility in creating optically active pharmaceutical ingredients.

Safety considerations for handling 6-Amino-2,3-bis(trifluoromethyl)mandelic acid include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used during manipulation. Material safety data sheets provide detailed handling instructions specific to this compound.

The intellectual property landscape surrounding 6-Amino-2,3-bis(trifluoromethyl)mandelic acid includes several patents covering its synthesis methods and specific derivative applications. Researchers should conduct thorough patent searches before developing commercial applications to avoid infringement issues. Recent filings indicate growing interest in its use for specialty chemical applications.

For researchers seeking alternatives to 6-Amino-2,3-bis(trifluoromethyl)mandelic acid, structurally similar compounds include various fluorinated mandelic acid derivatives with modified substitution patterns. The choice of analog depends on the specific application requirements, with considerations for electronic effects and steric properties playing crucial roles in selection.

Current challenges in working with 6-Amino-2,3-bis(trifluoromethyl)mandelic acid include its limited commercial availability and relatively high cost compared to non-fluorinated analogs. However, ongoing process optimization efforts aim to address these limitations, potentially making the compound more accessible for broader research applications in the coming years.